Cas no 1396673-64-5 (5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide
• CAS No: 1396673-64-5
• MF: C₁₇H₂₀BrN₃O₂S₂
• MW: 442.393600463867
• CID: 5831047
• PubChem ID: 71780349
• Update Time: 2025-06-09

5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]thiophene-2-sulfonamide
• 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide
• AKOS024509674
• 1396673-64-5
• F5477-0419
• 5-bromo-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)thiophene-2-sulfonamide
• VU0644136-1

• Inchi： 1S/C17H20BrN3O2S2/c1-20(2)15(10-19-25(22,23)17-9-8-16(18)24-17)13-11-21(3)14-7-5-4-6-12(13)14/h4-9,11,15,19H,10H2,1-3H3
• InChI Key： KOHXHKGAOLNALP-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C3=C(N(C)C=2)C=CC=C3)(=O)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 441.01803g/mol
• Monoisotopic Mass: 441.01803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91Ų

Additional information on 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide

Comprehensive Overview of 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide (CAS No. 1396673-64-5)

The compound 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide, identified by its CAS No. 1396673-64-5, is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule combines a thiophene core with a dimethylaminoethyl side chain and a 1-methyl-1H-indole moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its unique structure suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in drug design. Researchers are particularly intrigued by the 5-bromo-thiophene-2-sulfonamide scaffold, which has shown promise in modulating protein-protein interactions and serving as a building block for kinase inhibitors. The inclusion of the 1-methyl-1H-indole group further enhances its potential as a central nervous system (CNS)-active agent, aligning with current trends in neurodegenerative disease research.

The synthesis of CAS No. 1396673-64-5 involves multi-step organic reactions, including bromination, sulfonylation, and amide coupling. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further ADMET studies. The compound's solubility profile in organic solvents like DMSO and methanol facilitates its use in high-throughput screening assays, a critical aspect of modern drug discovery pipelines.

From a therapeutic perspective, the dimethylaminoethyl moiety in this compound may contribute to blood-brain barrier permeability, a hot topic in neuroscience research. This characteristic, combined with the electron-rich thiophene ring, could make it valuable for developing treatments targeting G-protein coupled receptors (GPCRs) or ion channels - areas receiving substantial attention in the pharmaceutical industry.

Analytical characterization of 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential for reproducible research outcomes. The bromine atom at the 5-position of the thiophene ring provides a convenient handle for further structure-activity relationship (SAR) studies through cross-coupling reactions.

In the context of current research trends, this compound's potential applications align with several high-interest areas: precision medicine, targeted cancer therapies, and neuropharmacology. Its structural features resemble those of compounds being investigated for protein kinase inhibition, particularly in the treatment of various proliferative disorders. The indole component specifically suggests possible activity against serotonin receptors, relevant to mood disorder research.

The stability of CAS No. 1396673-64-5 under various conditions has become a subject of investigation, particularly regarding its photostability and thermal degradation patterns. Such studies are crucial for determining appropriate storage conditions and formulation strategies - key considerations in pharmaceutical development. Researchers have noted that the compound maintains integrity at room temperature for extended periods when protected from light and moisture.

From a commercial perspective, the availability of 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide remains limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. Its pricing reflects the complexity of synthesis and purification processes required to achieve pharmaceutical-grade material. Current market analysis suggests growing interest from both academic institutions and pharmaceutical R&D departments.

Future research directions for this compound likely include exploration of its biological activity spectrum through phenotypic screening, determination of its crystal structure to facilitate computational modeling, and investigation of its metabolic pathways using modern mass spectrometry techniques. The compound's structural complexity offers numerous opportunities for analog development, particularly through modifications at the sulfonamide nitrogen or the indole ring system.

In conclusion, 5-bromo-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]thiophene-2-sulfonamide represents an intriguing case study in modern medicinal chemistry. Its combination of heterocyclic elements and pharmacophore groups positions it as a valuable tool for investigating new therapeutic approaches. As research into small molecule modulators of biological systems continues to advance, compounds like CAS No. 1396673-64-5 will undoubtedly play increasingly important roles in drug discovery efforts worldwide.